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Compound of Interest

Compound Name: Sgc-brdviii-NC

Cat. No.: B15571376 Get Quote

The proper management and disposal of Sgc-brdviii-NC, the negative control compound for

the chemical probe SGC-SMARCA-BRDVIII, is crucial for ensuring laboratory safety and

environmental protection.[1] Due to its classification as a hazardous substance, specific

protocols must be followed to prevent accidental exposure and environmental contamination.

This guide provides a comprehensive, step-by-step procedure for the safe handling and

disposal of Sgc-brdviii-NC, designed for researchers, scientists, and professionals in drug

development.

Immediate Safety and Hazard Information
Sgc-brdviii-NC must be handled as a hazardous chemical. Based on available safety data for

structurally related compounds, it is classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects. All handling and disposal procedures should be conducted in a

well-ventilated area, preferably within a chemical fume hood, while wearing appropriate

Personal Protective Equipment (PPE).

Hazard Classification Summary
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Hazard Classification GHS Code
Signal Word and
Statement

Acute Toxicity, Oral Category 4
Warning: H302 - Harmful if

swallowed.

Acute Aquatic Toxicity Category 1
Warning: H400 - Very toxic to

aquatic life.

Chronic Aquatic Toxicity Category 1

Warning: H410 - Very toxic to

aquatic life with long lasting

effects.

Recommended Personal Protective Equipment (PPE)

Protective Equipment Specification Rationale

Eye Protection
Chemical safety goggles or

face shield.

Protects against splashes and

dust.[2]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile).

Prevents skin contact and

absorption.[2]

Body Protection Laboratory coat.
Protects against skin

contamination.[2]

Respiratory Protection Use in a well-ventilated area.
Prevents respiratory irritation

from dust or vapors.[2]

Disposal Protocol: A Step-by-Step Guide
The required method for disposing of Sgc-brdviii-NC is to treat it as hazardous chemical

waste. Under no circumstances should this compound or its solutions be disposed of down the

drain or in regular trash, due to its high aquatic toxicity.[3][4]

Step 1: Waste Segregation and Collection
Proper segregation is the first step in safe disposal. All materials contaminated with Sgc-
brdviii-NC must be collected as hazardous waste.
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Solid Waste: Collect unused or expired Sgc-brdviii-NC powder, as well as contaminated

items like weighing papers, gloves, and pipette tips, in a dedicated solid hazardous waste

container.[2]

Liquid Waste: Collect solutions containing Sgc-brdviii-NC in a designated liquid hazardous

waste container. If the solvent is flammable (e.g., DMSO, ethanol), the waste must be

managed as flammable hazardous waste.[5] Keep halogenated and non-halogenated

solvent wastes in separate containers.

Step 2: Container Management
The selection and handling of the waste container are critical to prevent leaks and spills.

Select a Compatible Container: Use a chemically resistant container, preferably made of

plastic, with a secure, leak-proof screw cap.[3][6] Often, the original product container is a

suitable choice for collecting the waste.[3]

Proper Labeling: Clearly label the container with a "HAZARDOUS WASTE" tag before any

waste is added. The label must include the full chemical name ("Sgc-brdviii-NC") and the

approximate concentration and quantity of all constituents.[4]

Keep Containers Closed: Waste containers must remain tightly sealed at all times, except

when actively adding waste.[4][6] This prevents the release of vapors and protects against

spills.

Step 3: Waste Accumulation and Storage
Waste must be stored safely within the laboratory in a designated area before pickup.

Satellite Accumulation Area (SAA): Store the sealed hazardous waste container in a

designated SAA, which should be at or near the point of waste generation.[3]

Secondary Containment: All liquid hazardous waste containers must be placed in a

secondary containment bin or tray to contain any potential leaks.[6]

Adhere to Accumulation Limits: Follow institutional and regulatory limits for the amount of

waste stored in the laboratory.
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Quantitative Guidelines for Laboratory Waste Accumulation

Parameter Guideline Rationale

Maximum Container Fill Level
Do not exceed 90% of the

container's total capacity.[3]

Prevents spills from overfilling

and allows for vapor

expansion.

Maximum Hazardous Waste in

SAA
55 gallons total.[3]

Regulatory limit for satellite

accumulation areas.

Maximum Acutely Toxic Waste

in SAA

1 quart of liquid or 1 kilogram

of solid.[3]

Stricter limit for P-listed or

acutely toxic substances.

Step 4: Arranging for Final Disposal
Final disposal must be handled by trained professionals through your institution's waste

management program.

Request Pickup: Once the waste container is full (up to 90%), or if it is no longer being used,

contact your institution's Environmental Health and Safety (EHS) office to schedule a

hazardous waste pickup.[2][3][4]

Provide Information: Supply the EHS office with a complete and accurate description of the

waste as detailed on the hazardous waste label.[3]

Step 5: Decontamination of Empty Containers
Empty containers that once held Sgc-brdviii-NC must be properly decontaminated before they

can be disposed of as regular trash or recycled.

Triple Rinse: Rinse the empty container thoroughly with a suitable solvent (e.g., ethanol or

water) three times.

Collect Rinsate: The first rinse must be collected and disposed of as hazardous liquid waste.

[6] Subsequent rinses may also need to be collected depending on local regulations.

Deface Label: Completely remove or deface the original chemical label on the container.[6]
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Final Disposal: Once rinsed and air-dried with the cap removed, the container can typically

be disposed of in the appropriate glass or plastic recycling bin or regular trash, in

accordance with institutional policy.[6]

Disposal Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe disposal of Sgc-
brdviii-NC.
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Sgc-brdviii-NC Disposal Workflow

Step 1: Identify Waste
(Solid & Liquid)

Step 2: Segregate Waste
- Sgc-brdviii-NC solids

- Sgc-brdviii-NC solutions

Step 3: Collect in Labeled Container
- 'HAZARDOUS WASTE'
- Chemical Name & Conc.

Step 4: Store Safely in Lab
- Satellite Accumulation Area

- Secondary Containment

Decontaminate Empty Container
(Triple Rinse, Collect Rinsate)

Container Empty

Step 5: Keep Container Sealed

Step 6: Request EHS Pickup
(When container is full)

Container Full

Step 7: EHS Manages Final Disposal
(Approved Waste Plant)

Dispose of Rinsed Container
(Deface Label)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Sgc-brdviii-NC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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